3-Ethoxy-4-(oxan-4-ylmethoxy)benzonitrile

• IUPAC Name: 3-ethoxy-4-(oxan-4-ylmethoxy)benzonitrile
• InChI: InChI=1S/C15H19NO3/c1-2-18-15-9-13(10-16)3-4-14(15)19-11-12-5-7-17-8-6-12/h3-4,9,12H,2,5-8,11H2,1H3
• InChI Key: AAEFMKGZLFAZIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C#N)OCC2CCOCC2
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

3-Ethoxy-4-(oxan-4-ylmethoxy)benzonitrile is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of benzene derivatives and is commonly referred to as EOMB.

Scientific Research Applications

EOMB has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. EOMB has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been shown to inhibit the replication of the hepatitis C virus.

Mechanism of Action

The mechanism of action of EOMB is not fully understood. However, it has been suggested that EOMB exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 and matrix metalloproteinases. EOMB has also been shown to induce apoptosis in cancer cells by regulating the expression of certain genes involved in cell death.
Biochemical and Physiological Effects:
EOMB has been found to modulate various biochemical and physiological processes. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. EOMB has also been found to inhibit the migration and invasion of cancer cells by regulating the expression of certain genes involved in cell adhesion and motility.

Advantages and Limitations for Lab Experiments

EOMB has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. EOMB is also stable under various conditions, which makes it suitable for long-term storage. However, EOMB has some limitations for lab experiments. It is not water-soluble, which makes it difficult to dissolve in aqueous solutions. EOMB also has a low solubility in organic solvents, which limits its use in certain assays.

Future Directions

There are several future directions for the research on EOMB. One direction is to investigate the potential of EOMB as a therapeutic agent for various diseases, such as cancer and viral infections. Another direction is to explore the mechanism of action of EOMB and identify its molecular targets. Additionally, future studies could focus on improving the solubility and bioavailability of EOMB, which would enhance its therapeutic potential.

Synthesis Methods

The synthesis of EOMB involves the reaction of 3-ethoxy-4-hydroxybenzonitrile with 4-chloromethyltetrahydrofuran in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted to EOMB by a series of steps involving acid and base treatments.